Cas no 1006593-91-4 (2,5-Dibromo-3-fluorobenzoic acid)

2,5-Dibromo-3-fluorobenzoic acid structure
1006593-91-4 structure
Product Name:2,5-Dibromo-3-fluorobenzoic acid
CAS No:1006593-91-4
MF:C7H3Br2FO2
MW:297.903924226761
CID:2867068
Update Time:2023-08-10

2,5-Dibromo-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Dibromo-3-fluorobenzoic acid
    • Inchi: 1S/C7H3Br2FO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,(H,11,12)
    • InChI Key: IWIVNCCUISIPSH-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=CC=1C(=O)O)Br)F

Computed Properties

  • Exact Mass: 297.84633g/mol
  • Monoisotopic Mass: 295.84838g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 297.9g/mol
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3

2,5-Dibromo-3-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013014650-250mg
2,5-Dibromo-3-fluorobenzoic acid
1006593-91-4 97%
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$499.20 2023-09-04
Alichem
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2,5-Dibromo-3-fluorobenzoic acid
1006593-91-4 97%
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